2-(3-Oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetic acid
Overview
Description
The compound “6-[(3-Oxo-3,4-dihydro-2H-quinoxaline-1-carbonyl)-amino]-hexanoic acid” is similar to the one you’re asking about . Another related compound is “3-[(3-Oxo-3,4-dihydro-2H-quinoxaline-1-carbonyl)-amino]-propionic acid” with a molecular weight of 263.25 .
Molecular Structure Analysis
The InChI code for “6-[(3-Oxo-3,4-dihydro-2H-quinoxaline-1-carbonyl)-amino]-hexanoic acid” is 1S/C15H19N3O4/c19-13-10-18 (12-7-4-3-6-11 (12)17-13)15 (22)16-9-5-1-2-8-14 (20)21/h3-4,6-7H,1-2,5,8-10H2, (H,16,22) (H,17,19) (H,20,21)
. This code represents the molecular structure of the compound.
Physical and Chemical Properties Analysis
The physical and chemical properties of “6-[(3-Oxo-3,4-dihydro-2H-quinoxaline-1-carbonyl)-amino]-hexanoic acid” include a molecular weight of 305.33 . For “3-[(3-Oxo-3,4-dihydro-2H-quinoxaline-1-carbonyl)-amino]-propionic acid”, the molecular weight is 263.25 .
Scientific Research Applications
Aldose Reductase Inhibitors for Diabetes Complications
Research has demonstrated that derivatives of 2-(3-benzyl-2-oxoquinoxalin-1(2H)-yl)acetic acid, which are structurally related to 2-(3-Oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetic acid, are designed as inhibitors of aldose reductase (AR). AR is a novel target for the treatment of diabetes complications. These derivatives have shown potent and selective inhibition, with IC50 values ranging from low nanomolar to micromolar levels (Wu et al., 2013).
NMDA Receptor Antagonists
2-Carboxy-1,2,3,4-tetrahydroquinoline derivatives, which are related to the quinoxaline structure, have been synthesized and evaluated for in vitro antagonist activity at the glycine site on the NMDA receptor. These derivatives, including 2,3-Dihydrokynurenic acids, demonstrate the importance of a correctly positioned hydrogen-bond-accepting group at the 4-position for high-affinity binding (Carling et al., 1992).
Anticonvulsant Activity
A series of 2-(2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl)-N-R-acetamides, structurally related to this compound, were synthesized and evaluated for anticonvulsant activity. The study developed a novel approach for the synthesis of the key intermediate - 2-(2,4-dioxo-1,4-dihydro-quinazolin-3(2H)-yl)acetic acid. Pharmacological studies revealed a compound with significant improvement in experimental convulsive syndrome rates in mice without motor coordination impairment (El Kayal et al., 2019).
Antitumor Agents
Isoindoloquinoxalines, derivatives of quinoxaline, have shown remarkable antineoplastic activity in studies. These compounds exhibited inhibitory effects on microtubule assembly in vitro and acted as topoisomerase I inhibitors. They have been effective in inducing apoptosis, mitochondrial depolarization, and activation of caspases in cancer cells (Diana et al., 2008).
Properties
IUPAC Name |
2-(3-oxo-2,4-dihydroquinoxalin-1-yl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3/c13-9-5-12(6-10(14)15)8-4-2-1-3-7(8)11-9/h1-4H,5-6H2,(H,11,13)(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXJZOGPXQRFWSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=CC=CC=C2N1CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90389230 | |
Record name | (3-Oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90389230 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80310-02-7 | |
Record name | (3-Oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90389230 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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